Cas no 51134-60-2 (2-Octanone, 3-bromo-)

• Product Name: 2-Octanone, 3-bromo-
• CAS No: 51134-60-2
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 373193
• PubChem ID: 3016611
• Update Time: 2025-04-19

2-Octanone, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 3-bromo-
• 3-bromooctan-2-one
• EINECS 257-002-1
• SCHEMBL8937075
• NS00057586
• 51134-60-2
• 3-bromo-2-octanone
• DTXSID90965412

• Inchi： 1S/C8H15BrO/c1-3-4-5-6-8(9)7(2)10/h8H,3-6H2,1-2H3
• InChI Key： RXVLGSOXBONDHK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CCCCC

Computed Properties

• Exact Mass: 206.03065
• Monoisotopic Mass: 206.030628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.209
• Boiling Point: 226.9°Cat760mmHg
• Flash Point: 32.8°C
• Refractive Index: 1.459
• PSA: 17.07